Cas no 898771-22-7 (3-Azetidinomethyl-3'-methylbenzophenone)

• Product Name: 3-Azetidinomethyl-3'-methylbenzophenone
• CAS No: 898771-22-7
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• MDL: MFCD03842066
• CID: 1946215
• PubChem ID: 24724840
• Update Time: 2025-05-18

3-Azetidinomethyl-3'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(3-methylphenyl)methanone
• 3-AZETIDIN-1-YLMETHYL-3'-METHYLBENZOPHENONE
• CTK5G5166
• AG-H-65250
• 3-azetidinomethyl-3'-methylbenzophenone
• {3-[(Azetidin-1-yl)methyl]phenyl}(3-methylphenyl)methanone
• (3-(Azetidin-1-ylmethyl)phenyl)(m-tolyl)methanone
• MFCD03842066
• DTXSID80643237
• 898771-22-7
• SB51625
• 1-{[3-(3-METHYLBENZOYL)PHENYL]METHYL}AZETIDINE
• AKOS016020621
• 3-Azetidinomethyl-3'-methylbenzophenone

• MDL： MFCD03842066
• Inchi： 1S/C18H19NO/c1-14-5-2-7-16(11-14)18(20)17-8-3-6-15(12-17)13-19-9-4-10-19/h2-3,5-8,11-12H,4,9-10,13H2,1H3
• InChI Key： OFIOZHSWLALCNZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 265.14700
• Monoisotopic Mass: 265.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.608
• PSA: 20.31000
• LogP: 3.36960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Azetidinomethyl-3'-methylbenzophenone

Professional Introduction to 3-Azetidinomethyl-3'-methylbenzophenone (CAS No. 898771-22-7)

3-Azetidinomethyl-3'-methylbenzophenone, with the chemical formula CAS No. 898771-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzophenone family, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of an azetidine ring and a methyl substituent at the 3'-position introduces specific reactivity and potential applications that distinguish it from other benzophenone derivatives.

The synthesis of 3-Azetidinomethyl-3'-methylbenzophenone involves a multi-step process that requires precise control over reaction conditions and reagent selection. The azetidine ring, a five-membered heterocyclic compound, is known for its stability and flexibility, which makes it a valuable component in designing molecules with enhanced bioactivity. The methyl group at the 3'-position further modifies the electronic properties of the benzophenone moiety, influencing its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzophenone derivatives, particularly those incorporating nitrogen-containing heterocycles. Studies have demonstrated that compounds like 3-Azetidinomethyl-3'-methylbenzophenone exhibit promising properties as intermediates in drug development. For instance, researchers have investigated its role in synthesizing novel antimicrobial agents and anti-inflammatory compounds. The unique structural features of this molecule allow it to interact with biological pathways in ways that may lead to therapeutic benefits.

One of the most intriguing aspects of 3-Azetidinomethyl-3'-methylbenzophenone is its potential application in photodynamic therapy (PDT). Benzophenone derivatives are well-known for their ability to generate reactive oxygen species upon exposure to light, which can be harnessed to kill cancer cells or inhibit microbial growth. The incorporation of an azetidine ring may enhance the photosensitizing properties of the molecule, making it more effective in PDT applications. Current research is focused on optimizing the compound's light absorption characteristics and its ability to target specific cellular compartments.

The compound's stability under various conditions also makes it a valuable candidate for industrial applications. For example, it can be used as a UV stabilizer in polymers and coatings, protecting materials from degradation caused by sunlight exposure. Additionally, its reactivity with other functional groups allows for further derivatization, enabling the creation of a diverse library of compounds with tailored properties.

From an academic perspective, 3-Azetidinomethyl-3'-methylbenzophenone serves as a model system for studying the influence of structural modifications on molecular behavior. Researchers are employing computational methods and experimental techniques to elucidate its mechanism of action and to predict its interactions with biological targets. These studies not only contribute to our fundamental understanding of organic chemistry but also provide insights into the development of new drugs.

The synthesis and characterization of this compound have been reported in several scientific publications, highlighting its significance in both academic and industrial research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been crucial in confirming the structural integrity of 3-Azetidinomethyl-3'-methylbenzophenone and understanding its chemical behavior. These analytical methods provide detailed information about the compound's purity, molecular weight, and functional group distribution.

In conclusion, 3-Azetidinomethyl-3'-methylbenzophenone (CAS No. 898771-22-7) represents a fascinating example of how structural innovation can lead to novel applications in pharmaceuticals and materials science. Its unique combination of an azetidine ring and a methyl-substituted benzophenone core offers opportunities for developing new therapeutic agents and functional materials. As research continues to uncover its potential, this compound is poised to play a significant role in future advancements across multiple scientific disciplines.